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Efficacy of Bimosiamose on Late Asthmatic Response

. Result with Result with Treatment Effect
Trial Parameter . .
Bimosiamose Placebo (p-value)
Maximum Fall in FEV1 during -6.52 + 3.86% -13.10+2.30% p =0.045[1]
LAR (mean + SEM)
Attenuation of LAR 50.2% reduction vs. -- --
placebo

Detailed Experimental Protocol

The efficacy data comes from a randomized, double-blind, placebo-controlled clinical cross-over trial

[1].

¢ Subjects: Twelve male subjects with mild, stable allergic asthma and a documented LAR participated
[1].

¢ Intervention: Subjects received either inhaled bimosiamose (70 mg twice daily) or a matching
placebo for three days, followed by a single dose on the morning of the fourth day [1].
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¢ Allergen Challenge: On day 4, following the last dose of the study drug, a standardized allergen
inhalation challenge was performed [1].

¢ Primary Endpoint: The maximum percentage fall in FEV1 (a measure of lung function) between 3
and 8 hours after allergen challenge [1].

¢ Secondary Endpoints: These included the early asthmatic response (EAR), exhaled nitric oxide (a
marker of inflammation), and airway hyperresponsiveness to methacholine, on which bimosiamose
showed no significant effect in this trial [1].

Mechanism of Action and Signaling Pathway

Bimosiamose works by inhibiting selectins, a family of cell adhesion molecules. The following diagram

illustrates how this mechanism targets the inflammatory process in asthma.
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The diagram shows that bimosiamose is a pan-selectin antagonist, meaning it blocks all three selectin
family members (E-, P-, and L-selectin) [2] [3]. By inhibiting the crucial initial "rolling" step of leukocytes,

it attenuates the cascade of inflammation that leads to the LAR [1] [4].

Key Considerations for Researchers

¢ Proof-of-Concept Status: The trial was an exploratory proof-of-concept study. While the results on
LAR attenuation are promising, larger Phase Il trials would be needed to confirm efficacy and safety

for clinical use [1].

¢ Specificity of Effect: The study found that bimosiamose specifically attenuated the LAR but did not
significantly affect the early asthmatic response (EAR) or post-allergen airway hyperresponsiveness,
highlighting its targeted effect on the later inflammatory phase [1].

¢ Route of Administration and Tolerability: The drug was administered via inhalation, which was
shown in Phase | studies to be well-tolerated in healthy males and provided direct delivery to the
lungs with low systemic bioavailability [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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